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Compound of Interest

Compound Name: Disulfo-ICG amine

Cat. No.: B12381631 Get Quote

Essential Safety and Handling Guide for Disulfo-
ICG Amine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Disulfo-ICG amine, a near-infrared (NIR)

fluorescent dye. Adherence to these procedures is vital for ensuring personal safety and

maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Disulfo-ICG amine, a comprehensive approach to personal protection is

necessary to minimize exposure. The following PPE is mandatory:

Eye and Face Protection: Tight-sealing safety goggles are the minimum requirement.[1][2]

For splash hazards, such as when handling solutions, a face shield worn over safety goggles

is required.[2] All eye and face protection must be ANSI Z87.1 approved.[2][3]

Hand Protection: Chemical-resistant gloves, such as disposable nitrile gloves, must be worn.

For anything beyond incidental contact, consider double-gloving or using more robust

gloves. Always inspect gloves before use and wash hands thoroughly after removal.

Body Protection: A lab coat or chemical-resistant apron is required to protect against skin

contact. Long pants and closed-toe shoes are mandatory in the laboratory setting.
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Respiratory Protection: If there is a risk of inhaling dust, particularly when handling the

powdered form of the dye, a respirator with a dust filter should be used. Work should be

conducted in a well-ventilated area, preferably within a chemical fume hood.

Storage and Handling Protocols
Proper storage and handling are critical to maintain the stability and integrity of Disulfo-ICG
amine.

Storage:

Upon receipt, store the dye at -20°C, protected from direct sunlight and moisture.

For reconstituted stock solutions in anhydrous DMSO, store at -20°C for up to one month or

at -80°C for up to six months. Avoid repeated freeze-thaw cycles.

Handling:

Handle Disulfo-ICG amine in a well-ventilated area, such as a chemical fume hood, to avoid

inhalation of dust or aerosols.

As NHS esters can be moisture-sensitive, it is important to handle them in a dry

environment.

Avoid contact with skin and eyes. In case of contact, rinse the affected area immediately and

thoroughly with water.

Do not eat, drink, or smoke in areas where the chemical is handled.

Experimental Protocol: General Antibody
Conjugation
This protocol provides a general guideline for conjugating Disulfo-ICG amine to an antibody.

Optimization may be required for specific proteins.

Materials:

Disulfo-ICG amine
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Antibody (or other protein) in an amine-free buffer (e.g., PBS)

Anhydrous dimethyl sulfoxide (DMSO)

Reaction buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-9.0)

Purification column (e.g., size-exclusion chromatography)

Procedure:

Prepare the antibody at a concentration of at least 2 mg/mL in the reaction buffer.

Just before use, prepare a 10-20 mM stock solution of Disulfo-ICG amine in anhydrous

DMSO.

Add the dye stock solution to the antibody solution. The optimal molar ratio of dye to protein

should be determined empirically, but a starting point of 4-10 moles of dye to one mole of

antibody is recommended.

Incubate the reaction for 1 hour at room temperature, protected from light.

Remove the unreacted dye using a purification column according to the manufacturer's

instructions.

Store the labeled antibody conjugate at 4°C for short-term storage or at -20°C in single-use

aliquots for long-term storage, protected from light.

Disposal Plan
Disulfo-ICG amine and all contaminated materials must be treated as hazardous chemical

waste.

Waste Collection: Use a designated, sealed, and clearly labeled container for all Disulfo-ICG
amine waste, including pipette tips, gloves, and bench paper.

Liquid Waste: Collect liquid waste containing the dye in a chemically resistant, sealable

container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12381631?utm_src=pdf-body
https://www.benchchem.com/product/b12381631?utm_src=pdf-body
https://www.benchchem.com/product/b12381631?utm_src=pdf-body
https://www.benchchem.com/product/b12381631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prohibited Disposal: Never dispose of Disulfo-ICG amine down the drain or in the regular

trash.

Final Disposal: Arrange for waste pickup and disposal through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Quantitative Data Summary
Parameter Value Source

Storage Temperature (Solid) -20°C

Storage Temperature (Stock

Solution)

-20°C (up to 1 month), -80°C

(up to 6 months)

Recommended Antibody

Concentration
≥ 2 mg/mL

Recommended Dye Stock

Concentration
10-20 mM in anhydrous DMSO

Recommended Molar Ratio

(Dye:Protein)
4-10:1

Reaction Incubation Time 1 hour at room temperature

Visual Workflow for Safe Handling and Disposaldot
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Preparation

Handling and Experimentation

Waste Disposal

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

2. Prepare Workspace
(Chemical Fume Hood)

3. Weigh Solid Dye

4. Prepare Stock Solution
(in Anhydrous DMSO)

5. Perform Conjugation Reaction

6. Purify Labeled Conjugate

7a. Collect Solid Waste
(Contaminated PPE, etc.)

7b. Collect Liquid Waste
(Unused Solutions, Rinsates)

Store Labeled Conjugate
(-20°C or 4°C)

8. Seal and Label Waste Containers
('Hazardous Chemical Waste')

9. Arrange for EHS Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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